Cas no 2385031-14-9 (Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)-)

• Product Name: Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)-
• CAS No: 2385031-14-9
• MF: C₇H₂ClF₃N₂S
• MW: 238.617389202118
• CID: 5108266
• PubChem ID: 156491724
• Update Time: 2025-06-10

Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)-
• SCHEMBL23519942
• F86241
• 4-CHLORO-7-(TRIFLUOROMETHYL)THIENO[3,2-D]PYRIMIDINE
• PS-19893
• 2385031-14-9

• Inchi： 1S/C7H2ClF3N2S/c8-6-5-4(12-2-13-6)3(1-14-5)7(9,10)11/h1-2H
• InChI Key： NWBQPEQJDONDCP-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2SC=C(C(F)(F)F)C2=N1

Computed Properties

• Exact Mass: 237.9579314g/mol
• Monoisotopic Mass: 237.9579314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Additional information on Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)-

Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)- (CAS No. 2385031-14-9): A Comprehensive Overview

Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)-, identified by its CAS number 2385031-14-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of both chloro and trifluoromethyl substituents in its molecular structure enhances its pharmacological potential, making it a valuable scaffold for designing novel therapeutic agents.

The< strong>thieno[3,2-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring. This unique arrangement contributes to the compound's stability and reactivity, which are crucial factors in drug design. The< strong>4-chloro substituent at the fourth position of the thiophene ring introduces electrophilic characteristics, facilitating various chemical reactions such as nucleophilic substitution. On the other hand, the< strong>7-(trifluoromethyl) group at the seventh position of the pyrimidine ring enhances lipophilicity and metabolic stability, which are essential for improving drug bioavailability and duration of action.

In recent years, there has been a surge in research focused on developing new antiviral, anticancer, and anti-inflammatory agents. The< strong>Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)- scaffold has emerged as a promising candidate due to its ability to interact with biological targets in multiple ways. For instance, studies have shown that this compound can inhibit the activity of certain enzymes involved in viral replication and tumor growth. The< strong>chloro and< strong>trifluoromethyl groups play a pivotal role in modulating these interactions by influencing electronic properties and binding affinity.

The< strong>CAS number 2385031-14-9 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. Researchers often use this identifier to reference specific chemical entities in their studies, facilitating collaboration and knowledge sharing within the scientific community. The< strong>thienopyrimidine derivatives, including< strong>Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)-, are extensively studied for their potential applications in medicinal chemistry.

One of the most compelling aspects of< strong>Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)- is its versatility in drug design. The presence of multiple reactive sites allows chemists to modify its structure in various ways to optimize pharmacokinetic properties and target specificity. For example, researchers have explored derivatives of this compound that exhibit enhanced binding affinity to certain protein targets while maintaining favorable pharmacological profiles.

The< strong>cancer research field has been particularly interested in thienopyrimidine derivatives due to their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways associated with cancer progression. By inhibiting specific kinases, these compounds can disrupt abnormal cell growth and induce apoptosis. Preliminary studies on< strong>Thieno[3,2-d]pyrimidine derivatives, including< strong>Thieno[3,2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)-, have shown promising results in preclinical models.

In addition to oncology applications, this compound has shown potential in treating viral infections. The< strong>viral replication machinery relies on various enzymes that can be targeted by small molecule inhibitors. The structural features of< strong-Thieno[3,2-d]pyrimidine derivatives,, such as the< strong chloro- and< strong trifluoromethyl-substituents,, make them effective at binding to these viral enzymes and inhibiting their activity.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolic clearance. However,< strong-Thieno[3,2-d]pyrimidine derivatives,, including< strong-Thieno[3,2-d]pyrimidine,, have demonstrated improved pharmacokinetic properties when optimized correctly. For instance, modifications to the molecular structure can enhance solubility while maintaining efficacy.

The synthesis of< strong-Thieno[3,2-d]pyrimidine,, while complex at times due to its heterocyclic nature and multiple reactive sites,< strong >has been refined through advances in synthetic chemistry techniques. Modern methodologies allow for efficient construction of this scaffold using well-established reactions such as cyclization and nucleophilic substitution.

The future prospects for< strong-Thienopyrimidine derivatives, including Thieno[3, 2-d]pyrimidine, 4-chloro-7-(trifluoromethyl)- (CAS No. 2385031-14-9) are exciting, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the discovery and development of next-generation drugs based on this promising scaffold.